{[4-phenyl-5-(tetrahydro-2H-pyran-4-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid

• IUPAC Name: 2-[[5-(oxan-4-yl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C15H17N3O3S/c19-13(20)10-22-15-17-16-14(11-6-8-21-9-7-11)18(15)12-4-2-1-3-5-12/h1-5,11H,6-10H2,(H,19,20)
• InChI Key: ZLBFYVBJMNGZQT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=NN=C(N2C3=CC=CC=C3)SCC(=O)O
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

“{[4-phenyl-5-(tetrahydro-2H-pyran-4-yl)-4H-1,2,4-triazol-3-yl]thio}acetic acid” is a complex organic compound that contains a 1,2,4-triazole ring, a tetrahydropyran ring, and a phenyl group. The compound is likely to be synthesized for its potential biological activities, given the known activities of similar structures.

Synthesis Analysis

The synthesis of this compound could involve the reaction of 4-phenyltetrahydropyran-4-carbonyl chloride with thiosemicarbazide, followed by cyclization of the resulting amide in the presence of KOH. The condensation of the synthesized thiol with arylmethyl chlorides and amidomethyl halides could give S- and S,N-substituted triazole derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazole ring, a tetrahydropyran ring, and a phenyl group. The exact structure would depend on the specific substitutions at various positions in these rings.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the presence of the 1,2,4-triazole ring, the tetrahydropyran ring, and the phenyl group. The compound could potentially undergo reactions typical of these functional groups, such as nucleophilic substitution, electrophilic aromatic substitution, and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, the presence of the 1,2,4-triazole ring could influence its acidity, while the tetrahydropyran ring could influence its solubility and reactivity.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available literature. As with any chemical compound, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and adequate ventilation.

Future Directions

The future directions for research on this compound could include further exploration of its potential biological activities, as well as the development of new synthetic routes and reactions. Given the known activities of similar 1,2,4-triazole derivatives, this compound could have potential applications in medicinal chemistry.